N-(3-bromopyridin-2-yl)isoquinolin-5-amine
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-bromopyridin-2-yl)isoquinolin-5-amine involves the conversion of 3-bromopyridine to 3-bromo-2-(isoquinolin-5-ylamino)pyridine, followed by the reaction with sodium borohydride to obtain the final product.", "Starting Materials": [ "3-bromopyridine", "isoquinolin-5-amine", "sodium borohydride", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: 3-bromopyridine is reacted with isoquinolin-5-amine in the presence of acetic acid and ethanol to obtain 3-bromo-2-(isoquinolin-5-ylamino)pyridine.", "Step 2: 3-bromo-2-(isoquinolin-5-ylamino)pyridine is then reduced with sodium borohydride in the presence of water to obtain N-(3-bromopyridin-2-yl)isoquinolin-5-amine." ] } | |
CAS RN |
1292716-93-8 |
Product Name |
N-(3-bromopyridin-2-yl)isoquinolin-5-amine |
Molecular Formula |
C14H10BrN3 |
Molecular Weight |
300.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
